Cas no 2229581-56-8 (1-2-(2-bromopyridin-3-yl)ethylpiperazine)

1-2-(2-Bromopyridin-3-yl)ethylpiperazine is a brominated heterocyclic compound featuring a pyridine core linked to a piperazine moiety via an ethyl spacer. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both a bromine substituent and a piperazine group enhances its reactivity, enabling selective functionalization for the construction of complex architectures. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in cross-coupling reactions and other transformations. This compound is particularly valuable in medicinal chemistry for the design of receptor-targeted ligands and enzyme inhibitors.

1-2-(2-bromopyridin-3-yl)ethylpiperazine structure

2229581-56-8 structure

Product Name:1-2-(2-bromopyridin-3-yl)ethylpiperazine

CAS No:2229581-56-8

MF:C₁₁H₁₆BrN₃

MW:270.168841362

CID:6527006

PubChem ID:165643838

Update Time:2025-05-27

1-2-(2-bromopyridin-3-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-2-(2-bromopyridin-3-yl)ethylpiperazine
- 1-[2-(2-bromopyridin-3-yl)ethyl]piperazine
- 2229581-56-8
- EN300-1905157
- Inchi： 1S/C11H16BrN3/c12-11-10(2-1-4-14-11)3-7-15-8-5-13-6-9-15/h1-2,4,13H,3,5-9H2
- InChI Key： QZZLNRHDZIGYRP-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CN=1)CCN1CCNCC1

Computed Properties

Exact Mass: 269.05276g/mol
Monoisotopic Mass: 269.05276g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 28.2Å²

1-2-(2-bromopyridin-3-yl)ethylpiperazine Pricemore >>

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Enamine	EN300-1905157-0.05g	1-[2-(2-bromopyridin-3-yl)ethyl]piperazine	2229581-56-8	0.05g	$575.0	2023-09-18
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Enamine	EN300-1905157-10.0g	1-[2-(2-bromopyridin-3-yl)ethyl]piperazine	2229581-56-8	10g	$4914.0	2023-06-02
Enamine	EN300-1905157-1g	1-[2-(2-bromopyridin-3-yl)ethyl]piperazine	2229581-56-8	1g	$685.0	2023-09-18
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